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Compound of Interest

Compound Name:
N-[(4-

Aminophenyl)methyl]adenosine

Cat. No.: B1223172

Get Quote

Technical Support Center: Functional Optimization of N-[(4-Aminophenyl)methyl]adenosine

-(4-aminobenzyl)adenosine (4-ABzA).

Executive Summary: The Molecule at a Glance
Compound: N-[(4-Aminophenyl)methyl]adenosine Common Synonyms:

-(4-aminobenzyl)adenosine; 4-ABzA; ABA. Primary Mechanism: Adenosine Receptor Agonist
(GPCR). Receptor Profile: Non-selective agonist with moderate affinity for

and

receptors; lower affinity for

.[1] Key Application: Functional characterization of adenosine signaling (

pathways), precursor for radiolabeling (

I-ABA), and amine-reactive ligand coupling.
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Critical Distinction: Do not confuse this compound with AB-MECA (

-(4-aminobenzyl)-5'-N-methylcarboxamidoadenosine). While structurally similar, AB-MECA
contains a 5'-uronamide modification that confers significantly higher potency and selectivity for
the

receptor. If your experiment requires strict

selectivity, verify your structure.

Module 1: Reconstitution & Storage
Q: I am observing precipitation when diluting my DMSO stock into aqueous buffer. How do I

prevent this?

A: This is a common issue due to the hydrophobic nature of the benzyl moiety.

Primary Stock: Dissolve the solid powder in high-grade DMSO (anhydrous) to a

concentration of 10 mM to 50 mM. Vortex and sonicate if necessary.

Intermediate Dilution: Do not dilute directly from 50 mM to the assay well. Create an

intermediate working solution (e.g., 100

M) in buffer containing 0.1% - 1.0% BSA (Bovine Serum Albumin). The albumin acts as a
carrier protein, stabilizing the hydrophobic ligand in the aqueous phase.

Solvent Tolerance: Ensure your final assay concentration of DMSO is

to avoid non-specific solvent effects on the GPCR or cell membrane.

Q: The compound has turned slightly yellow in storage. Is it still usable?

A: The aniline (aminophenyl) group is susceptible to oxidation.

Diagnosis: Slight yellowing indicates partial oxidation of the amine.

Action: For functional

assays, a slight color shift is often acceptable, but for conjugation chemistry or radiolabeling,
purity is critical. Check purity via HPLC.
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Prevention: Store solid and stock solutions at

or

under an inert gas (Argon/Nitrogen) and protect from light.

Module 2: Functional Assay Optimization
Q: What concentration range should I use to determine the

for cAMP inhibition?

A: Since 4-ABzA is a

-coupled agonist (via

), it inhibits forskolin-stimulated cAMP production.

Starting Range:

.

Logic: The

for

(rat) is approximately 10 nM, while

is ~145 nM.[2] Functional potency (

) often differs from binding affinity (

) due to receptor reserve.

Protocol Recommendation: Perform a semi-log dilution series (e.g., 1 nM, 3 nM, 10 nM, 30

nM...).

Note on Species: Be aware of significant species differences. Rat

receptors generally bind

-substituted adenosines with higher affinity than human
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receptors.

Q: My functional signal (cAMP reduction) is weak. Is the compound inactive?

A: Not necessarily. Consider the "Window of Response":

Forskolin Baseline: If you stimulate with too much Forskolin (e.g.,

), the

signal from the adenosine receptor may be overwhelmed, masking the inhibition. Titrate
Forskolin to achieve ~80% of maximal response (

) before adding your agonist.

Receptor Density:

receptors often show low receptor reserve. In native cells with low expression, you may see
a "partial agonist" effect. Compare response in a high-expression system (e.g., transfected
CHO cells) to validate activity.

Module 3: Data Visualization & Pathways
Figure 1: Adenosine Receptor ( ) Signaling Pathway
Mechanism of Action for N-[(4-Aminophenyl)methyl]adenosine
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GPCRs, activating

proteins which inhibit Adenylyl Cyclase, reducing intracellular cAMP.[3]
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Figure 2: Recommended Dose-Response Workflow
Step-by-step protocol for determining EC50
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Caption: Workflow includes Adenosine Deaminase (ADA) pretreatment to remove endogenous

adenosine background.

Module 4: Reference Data
Table 1: Binding Affinity (

) vs. Selectivity Profile Note: Values are approximate and species-dependent (Rat vs. Human).
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Receptor Subtype
Affinity (

)
Functional Role Notes

(Rat) ~10 nM High Affinity

Primary target for this

ligand in rodent

models.

(Rat) ~145 nM Moderate Affinity

Significant cross-

reactivity at

concentrations

nM.

(Rat) ~270 nM Low Affinity

Selectivity window is

narrow (~27-fold vs

).

Very Low

Generally considered

inactive in relevant

ranges.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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